Cas no 15069-79-1 (5,6-Diacetoxyindole)

• Product Name: 5,6-Diacetoxyindole
• CAS No: 15069-79-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD00152051
• CID: 120790
• PubChem ID: 87568753
• Update Time: 2025-04-18

5,6-Diacetoxyindole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5,6-diol,5,6-diacetate
• 5,6-Diacetoxyindole
• (6-acetyloxy-1H-indol-5-yl) acetate
• 5,6-Diacetoxy-1H-indole
• NTOLUQGMBCPVOZ-UHFFFAOYSA-N
• 5762AH
• AK176170
• D2317
• 6-(ACETYLOXY)-1H-INDOL-5-YL ACETATE
• 15069-79-1
• MFCD00152051
• A884143
• CS-0318502
• D90042
• DTXSID70396689
• AS-57190
• D-0760
• 1H-indole-5,6-diyl diacetate
• FT-0627232
• Acetic acid 6-acetoxy-1H-indol-5-yl ester
• SCHEMBL1701759
• AKOS015837952

• MDL： MFCD00152051
• Inchi： 1S/C12H11NO4/c1-7(14)16-11-5-9-3-4-13-10(9)6-12(11)17-8(2)15/h3-6,13H,1-2H3
• InChI Key： NTOLUQGMBCPVOZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC2C=CNC=2C=1)OC(C)=O

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 68.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.316
• Melting Point: 136.0 to 140.0 deg-C
• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.607
• PSA: 68.39000
• LogP: 2.01850
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles